Cas no 89334-33-8 (5-Quinoxalinecarboxaldehyde, 8-acetyl-)
89334-33-8 structure
Product Name:5-Quinoxalinecarboxaldehyde, 8-acetyl-
CAS No:89334-33-8
MF:C11H8N2O2
MW:200.193422317505
CID:603904
PubChem ID:13222192
Update Time:2025-04-19
5-Quinoxalinecarboxaldehyde, 8-acetyl- Chemical and Physical Properties
Names and Identifiers
-
- 5-Quinoxalinecarboxaldehyde, 8-acetyl-
- 8-acetylquinoxaline-5-carbaldehyde
- DTXSID50529554
- 89334-33-8
-
- Inchi: 1S/C11H8N2O2/c1-7(15)9-3-2-8(6-14)10-11(9)13-5-4-12-10/h2-6H,1H3
- InChI Key: VLNUZGDHGRKNHG-UHFFFAOYSA-N
- SMILES: O=C(C)C1=CC=C(C=O)C2C1=NC=CN=2
Computed Properties
- Exact Mass: 200.058577502g/mol
- Monoisotopic Mass: 200.058577502g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 267
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 59.9Ų
5-Quinoxalinecarboxaldehyde, 8-acetyl- Related Literature
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
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